Cas no 73736-50-2 (O-Desmethyl Astemizole)

• Product Name: O-Desmethyl Astemizole
• CAS No: 73736-50-2
• MF: C₂₇H₂₉FN₄O
• MW: 444.543769598007
• CID: 568950
• Update Time: 2025-10-29

O-Desmethyl Astemizole Chemical and Physical Properties

Names and Identifiers

• Phenol,4-[2-[4-[[1-[(4-fluorophenyl)methyl]-1H-benzimidazol-2-yl]amino]-1-piperidinyl]ethyl]-
• O-Desmethyl Astemizole
• 4-[2-[4-[[1-[(4-fluorophenyl)methyl]benzimidazol-2-yl]amino]piperidin-1-yl]ethyl]phenol
• Phenol, 4-(2-(4-((1-((4-fluorophenyl)methyl)-1H-benzimidazol-2-yl)amin o)-1-piperidinyl)ethyl)-
• [14C]-Desmethylastemizole
• 1-(4-fluorobenzyl)-N-(1-(4-(2,2,2-trifluoroethoxy)phenylethyl)piperidin-4-yl)-1H-benzo[d]imidazol-2-amine
• 4-(2-(4-((1-(4-fluorobenzyl)-1H-benzo[d]imidazol-2-yl)amino)piperidin-1-yl)ethyl)phenol
• 4-<2-<4-<<1-<(4-fluorophenyl)methyl>-1H-benzimidazol-2-yl>amino>-1-piperidinyl>ethyl>phe
• Demethylastemizole
• DESMETHEYLASTEMIZOLE
• Desmethylasteizole
• Desmethylastemizole
• O-Demethylastemizole
• R 44 271

• Inchi： 1S/C27H29FN4O/c28-22-9-5-21(6-10-22)19-32-26-4-2-1-3-25(26)30-27(32)29-23-14-17-31(18-15-23)16-13-20-7-11-24(33)12-8-20/h1-12,23,33H,13-19H2,(H,29,30)
• InChI Key： LAGYWHSFHIMTPE-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CN1C2C=CC=CC=2N=C1NC1CCN(CCC2C=CC(=CC=2)O)CC1

Computed Properties

• Exact Mass: 444.23300

Experimental Properties

• Melting Point: 92-94°C
• PSA: 53.32000
• LogP: 5.05920

Additional information on O-Desmethyl Astemizole

O-Desmethyl Astemizole: A Comprehensive Overview

O-Desmethyl Astemizole, identified by the CAS number 73736-50-2, is a compound of significant interest in the field of pharmacology and drug development. This compound is a derivative of astemizole, a well-known antihistamine, and has been studied for its potential therapeutic applications. Recent research has shed light on its unique properties and mechanisms of action, making it a promising candidate for various medical interventions.

The chemical structure of O-Desmethyl Astemizole is characterized by its specific substitution pattern, which contributes to its pharmacokinetic and pharmacodynamic properties. Studies have shown that this compound exhibits selective antagonism at histamine H1 receptors, which is a key mechanism for its antihistaminic activity. Moreover, its metabolic profile has been extensively investigated, revealing insights into its bioavailability and clearance pathways.

One of the most recent advancements in understanding O-Desmethyl Astemizole involves its role in modulating immune responses. Researchers have explored its potential as an immunomodulatory agent, particularly in conditions where histamine-mediated inflammation plays a pivotal role. This has led to promising results in preclinical models of allergic diseases and autoimmune disorders.

The synthesis of O-Desmethyl Astemizole has also been optimized through advanced chemical methodologies. These improvements have not only enhanced the efficiency of production but also reduced the environmental impact associated with its manufacturing process. Such advancements are critical for ensuring the scalability and sustainability of drug development.

In terms of clinical applications, ongoing trials are evaluating the safety and efficacy of O-Desmethyl Astemizole in treating chronic inflammatory conditions. Preliminary data suggest that it may offer advantages over traditional antihistamines due to its improved selectivity and reduced side effect profile. These findings underscore the potential for this compound to address unmet medical needs in various therapeutic areas.

Furthermore, computational modeling studies have provided valuable insights into the molecular interactions of O-Desmethyl Astemizole. By employing advanced docking simulations, researchers have identified key residues in target proteins that are critical for its binding affinity. This information is invaluable for designing more potent and selective derivatives in the future.

The regulatory landscape surrounding O-Desmethyl Astemizole is also evolving as new data emerge. Regulatory agencies are closely monitoring the progress of clinical trials to ensure that this compound meets stringent safety standards before being approved for widespread use. Collaborative efforts between academia, industry, and regulatory bodies are essential for navigating this complex process effectively.

In conclusion, O-Desmethyl Astemizole, with its unique pharmacological properties and promising therapeutic potential, represents a significant advancement in drug development. As research continues to uncover new insights into its mechanisms and applications, this compound holds great promise for improving patient outcomes in various medical conditions.